3,4-Bis(trifluoromethyl)benzoic acid
Overview
Description
3,4-Bis(trifluoromethyl)benzoic acid is a chemical compound with the CAS number 133804-66-7 . It is a solid powder at room temperature and has a molecular weight of 258.12 .
Physical And Chemical Properties Analysis
This compound is a solid powder at room temperature . It has a molecular weight of 258.12 .Scientific Research Applications
Chemical Synthesis and Functionalization
3,4-Bis(trifluoromethyl)benzoic acid and its derivatives play a significant role in chemical synthesis and functionalization. One study demonstrated the regioselective metalation and subsequent carboxylation of 1,3-bis(trifluoromethyl)benzene, leading to the production of various benzoic acid derivatives, including 2,6-bis(trifluoromethyl)benzoic acid. These processes are pivotal in creating specialized chemical structures for diverse applications (Dmowski & Piasecka-Maciejewska, 1998).
Polymer and Materials Science
In polymer and materials science, this compound derivatives are used as building blocks. For instance, they have been utilized in the synthesis of ruthenium-based mono-, bi-, and trinuclear metathesis catalysts for cyclopolymerization of 1,6-heptadiynes, leading to the development of block and tristar copolymers (Mayershofer, Nuyken, & Buchmeiser, 2006). Additionally, its application in creating hyperbranched polybenzimidazoles for improved thermal properties and solubility in aprotic solvents has been reported (Li et al., 2006).
Catalysis and Chemical Reactions
The compound and its derivatives are important in catalysis and other chemical reactions. For example, a study involving an indium layered metal-organic framework (MOF) used a derivative of this compound as a catalyst for acetalization reactions (Gándara et al., 2008). Another study explored selenium-catalyzed oxidations with hydrogen peroxide, where a derivative was formed in situ as a selective catalyst (ten Brink et al., 2001).
Molecular Synthesis and Structural Studies
In molecular synthesis and structural studies, derivatives of this compound are used. An example is the synthesis of Schiff base compounds and their complexes, which were characterized by various spectroscopic techniques (Mohammadi, Niad, & Jafari, 2014).
Luminescence and Photophysical Properties
In the field of photophysical studies, derivatives have been used in the synthesis of lanthanide-based coordination polymers, which were characterized for their luminescent properties (Sivakumar et al., 2011).
Safety and Hazards
3,4-Bis(trifluoromethyl)benzoic acid is classified as a skin irritant, eye irritant, and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Mechanism of Action
Target of Action
The primary targets of 3,4-Bis(trifluoromethyl)benzoic acid (3,4-BTMBA) are enzymes such as acetylcholinesterase and cyclooxygenase-2 . Acetylcholinesterase is involved in the breakdown of the neurotransmitter acetylcholine, while cyclooxygenase-2 is involved in the production of inflammatory compounds .
Mode of Action
3,4-BTMBA interacts with its targets by acting as a proton acceptor and a nucleophile . It has been shown to inhibit the activity of acetylcholinesterase, thereby affecting the breakdown of acetylcholine . It also inhibits the activity of cyclooxygenase-2, thereby affecting the production of inflammatory compounds .
Biochemical Pathways
The inhibition of acetylcholinesterase by 3,4-BTMBA affects the cholinergic pathway , which is involved in numerous physiological functions including muscle contraction, heart rate, and memory . The inhibition of cyclooxygenase-2 affects the arachidonic acid pathway , leading to a decrease in the production of pro-inflammatory prostaglandins .
Result of Action
The inhibition of acetylcholinesterase by 3,4-BTMBA can lead to an increase in the levels of acetylcholine, affecting various physiological processes such as muscle contraction and memory . The inhibition of cyclooxygenase-2 can lead to a decrease in the production of inflammatory compounds, potentially reducing inflammation .
properties
IUPAC Name |
3,4-bis(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4F6O2/c10-8(11,12)5-2-1-4(7(16)17)3-6(5)9(13,14)15/h1-3H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAHWMAXSOZBJDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4F6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50616650 |
Source
|
| Record name | 3,4-Bis(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50616650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
133804-66-7 |
Source
|
| Record name | 3,4-Bis(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50616650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-Bis(trifluoromethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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